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Compound of Interest

Compound Name:
(S)-(-)-5,5',6,6',7,7',8,8'-Octahydro-

1,1'-bi-2-naphthol

Cat. No.: B1225680 Get Quote

This guide provides comprehensive safety and handling precautions for (S)-5,5',6,6',7,7',8,8'-

Octahydro-1,1'-bi-2-naphthol ((S)-H8-BINOL), a chiral ligand frequently utilized in asymmetric

synthesis. The information is intended for researchers, scientists, and professionals in drug

development and other chemical research fields. Adherence to these guidelines is crucial for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
(S)-H8-BINOL is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1] It is essential to handle this compound with care to avoid direct contact and

inhalation.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These

statements outline the necessary steps to prevent exposure and the appropriate responses in
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case of accidental contact.[1][2]

Quantitative Safety Data
The following tables summarize the key quantitative data regarding the toxicity and physical

properties of BINOL compounds. Note that specific data for the (S)-H8-BINOL enantiomer may

not be distinctly reported and is often grouped with the racemate or other BINOL derivatives.

Table 1: Toxicological Data

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LDLo (Lowest

published

lethal dose)

Oral Mouse 42 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[3]

LD50

(Median

lethal dose)

Oral Rat
> 2,000

mg/kg

Possible

mucosal

irritations.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C20H22O2

Molecular Weight 294.39 g/mol

Melting Point 160 - 162 °C[4]

Appearance Beige powder/solid[5]

Odor Odorless[5]
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Proper handling and storage are paramount to minimizing the risks associated with (S)-H8-

BINOL.

3.1. Personal Protective Equipment (PPE)

A standard set of PPE should be worn at all times when handling (S)-H8-BINOL.

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH standards

are mandatory.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should

be inspected before use and disposed of properly after handling the compound.[6]

Skin and Body Protection: A lab coat or other protective clothing is required. For larger

quantities or when there is a risk of significant exposure, impervious clothing should be

considered.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhalation of dust.[2] If a fume hood is not available, a

NIOSH-approved respirator may be necessary.[6]

3.2. Engineering Controls

Ventilation: Always handle (S)-H8-BINOL in a well-ventilated area. A chemical fume hood is

the preferred engineering control to minimize inhalation exposure.[2]

Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and

safety showers are readily accessible in the work area.

3.3. Storage

Conditions: Store in a tightly closed container in a dry and well-ventilated place.[2] The

recommended storage temperature is typically found on the product label.[2]

Incompatibilities: Avoid strong oxidizing agents, as violent reactions are possible.

Light Sensitivity: The material may be light-sensitive and should be stored accordingly.[2]
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Experimental Protocols: Safe Handling in a
Research Setting
The following protocols are based on established procedures for handling solid chiral ligands

like (S)-H8-BINOL in a laboratory setting.[4][7][8]

4.1. Weighing and Transferring (S)-H8-BINOL

Preparation: Don the appropriate PPE before handling the chemical.

Location: Conduct the weighing and transfer of the solid inside a chemical fume hood to

contain any dust.

Procedure:

Use a clean, dry spatula and weighing paper or a suitable container.

Carefully transfer the desired amount of (S)-H8-BINOL, avoiding the generation of dust.

If any solid is spilled, clean it up immediately following the spill response procedures

outlined in Section 5.

Close the container tightly after use.

4.2. Setting up a Reaction with (S)-H8-BINOL

Inert Atmosphere: Many reactions involving (S)-H8-BINOL require an inert atmosphere. The

reaction flask should be evacuated and backfilled with an inert gas (e.g., nitrogen or argon)

multiple times.[7]

Solvent Addition: Add the solvent to the reaction flask containing (S)-H8-BINOL via a syringe

or cannula.[7]

Heating: If the reaction requires heating, use a well-controlled heating mantle or oil bath with

a thermometer to monitor the internal temperature.[7][8]
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Monitoring: Monitor the reaction progress using appropriate analytical techniques, such as

thin-layer chromatography (TLC).[4][7][8]

4.3. Work-up and Purification

Quenching: After the reaction is complete, cool the mixture to room temperature before

quenching.

Extraction: If an extraction is necessary, use a separatory funnel and be mindful of potential

pressure buildup.

Drying and Filtration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and

filter.[7][8]

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Crystallization: The crude product can be purified by crystallization. This often involves

dissolving the solid in a hot solvent and allowing it to cool slowly.[7][8]

Drying the Product: Dry the purified product under vacuum to remove any residual solvent.[7]

[8]

Emergency Procedures
5.1. First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][5]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area with plenty of soap and water.[2] If skin irritation occurs, get medical

advice.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do.[2][5][6] Continue rinsing and call

a poison center or doctor immediately.[2]
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Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a

physician or poison control center immediately.[2][5][6]

5.2. Spill Response

Small Spills: For small spills, carefully sweep up the solid material, avoiding dust formation,

and place it in a suitable, closed container for disposal.[6]

Large Spills: For large spills, evacuate the area. Prevent further leakage or spillage if safe to

do so. Do not let the product enter drains.[2] Wear appropriate PPE, including respiratory

protection, during cleanup.

5.3. Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire.[6]

Specific Hazards: The compound is combustible and may produce hazardous combustion

gases or vapors in a fire.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[2]

Visualized Workflows and Protocols
Diagram 1: General Experimental Workflow for a Reaction Using (S)-H8-BINOL
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General Experimental Workflow

Preparation
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Safety Protocol Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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